2-acetyl-3-amino-4-(4-methoxyphenyl)-9H-indeno[2,1-b]thieno[3,2-e]pyridin-9-one

• Molecular Formula: C23H16N2O3S
• Molecular Weight: 400.5 g/mol
• IUPAC Name: 13-acetyl-14-amino-16-(4-methoxyphenyl)-12-thia-10-azatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6,10,13,15-heptaen-8-one
• InChI: InChI=1S/C23H16N2O3S/c1-11(26)22-19(24)18-16(12-7-9-13(28-2)10-8-12)17-14-5-3-4-6-15(14)21(27)20(17)25-23(18)29-22/h3-10H,24H2,1-2H3
• InChI Key: JREHJOBLBPMYOU-UHFFFAOYSA-N
• SMILES: CC(=O)C1=C(C2=C(C3=C(C(=O)C4=CC=CC=C43)N=C2S1)C5=CC=C(C=C5)OC)N

Description

2-acetyl-3-amino-4-(4-methoxyphenyl)-9H-indeno[2,1-b]thieno[3,2-e]pyridin-9-one, also known as MLN4924, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a potent inhibitor of NEDD8-activating enzyme (NAE), which plays a crucial role in the regulation of protein degradation pathways.

Scientific Research Applications

2-acetyl-3-amino-4-(4-methoxyphenyl)-9H-indeno[2,1-b]thieno[3,2-e]pyridin-9-one has been extensively studied for its potential therapeutic applications in various diseases, including cancer, viral infections, and inflammatory disorders. In cancer research, 2-acetyl-3-amino-4-(4-methoxyphenyl)-9H-indeno[2,1-b]thieno[3,2-e]pyridin-9-one has been shown to inhibit the growth of various cancer cell lines, including leukemia, lymphoma, breast, and prostate cancer. This compound induces cell cycle arrest and apoptosis in cancer cells by inhibiting the activity of NAE, leading to the accumulation of tumor suppressor proteins such as p27 and p53.
In viral infections, 2-acetyl-3-amino-4-(4-methoxyphenyl)-9H-indeno[2,1-b]thieno[3,2-e]pyridin-9-one has been shown to inhibit the replication of several viruses, including human immunodeficiency virus (HIV), hepatitis B virus (HBV), and influenza A virus. This compound blocks the viral replication cycle by inhibiting the activity of NAE, which is required for the replication of these viruses.
In inflammatory disorders, 2-acetyl-3-amino-4-(4-methoxyphenyl)-9H-indeno[2,1-b]thieno[3,2-e]pyridin-9-one has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), in macrophages and dendritic cells. This compound inhibits the activation of the NF-κB pathway, which plays a crucial role in the production of these cytokines.

Mechanism of Action

2-acetyl-3-amino-4-(4-methoxyphenyl)-9H-indeno[2,1-b]thieno[3,2-e]pyridin-9-one exerts its biological effects by inhibiting the activity of NAE, which is responsible for the activation of the ubiquitin-like protein NEDD8. NEDD8 conjugation plays a crucial role in the regulation of protein degradation pathways, including the proteasome and autophagy. By inhibiting NAE, 2-acetyl-3-amino-4-(4-methoxyphenyl)-9H-indeno[2,1-b]thieno[3,2-e]pyridin-9-one leads to the accumulation of NEDD8-conjugated proteins, including tumor suppressor proteins such as p27 and p53, which results in cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-acetyl-3-amino-4-(4-methoxyphenyl)-9H-indeno[2,1-b]thieno[3,2-e]pyridin-9-one has been shown to have several biochemical and physiological effects in various cell types. In cancer cells, this compound induces cell cycle arrest and apoptosis by activating the DNA damage response pathway and inhibiting the activity of the proteasome. In viral-infected cells, 2-acetyl-3-amino-4-(4-methoxyphenyl)-9H-indeno[2,1-b]thieno[3,2-e]pyridin-9-one inhibits the replication of the virus by blocking the activity of NAE, which is required for the replication of these viruses. In macrophages and dendritic cells, this compound reduces the production of pro-inflammatory cytokines by inhibiting the activation of the NF-κB pathway.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-acetyl-3-amino-4-(4-methoxyphenyl)-9H-indeno[2,1-b]thieno[3,2-e]pyridin-9-one in lab experiments is its high specificity and potency for NAE inhibition. This compound has been extensively studied in various cell types and animal models, and its biological effects have been well characterized. However, one of the limitations of using 2-acetyl-3-amino-4-(4-methoxyphenyl)-9H-indeno[2,1-b]thieno[3,2-e]pyridin-9-one is its low solubility in aqueous solutions, which can affect its bioavailability and pharmacokinetics in vivo.

Future Directions

For research on 2-acetyl-3-amino-4-(4-methoxyphenyl)-9H-indeno[2,1-b]thieno[3,2-e]pyridin-9-one include:
1. Identification of novel targets and pathways regulated by NAE inhibition.
2. Development of more potent and selective NAE inhibitors with improved pharmacokinetics and toxicity profiles.
3. Evaluation of the therapeutic efficacy of 2-acetyl-3-amino-4-(4-methoxyphenyl)-9H-indeno[2,1-b]thieno[3,2-e]pyridin-9-one in clinical trials for various diseases, including cancer, viral infections, and inflammatory disorders.
4. Investigation of the potential combination therapy of 2-acetyl-3-amino-4-(4-methoxyphenyl)-9H-indeno[2,1-b]thieno[3,2-e]pyridin-9-one with other anticancer agents and immunomodulators.

Synthesis Methods

The synthesis of 2-acetyl-3-amino-4-(4-methoxyphenyl)-9H-indeno[2,1-b]thieno[3,2-e]pyridin-9-one is a complex process that involves multiple steps. The first step is the synthesis of the intermediate compound 3-amino-4-(4-methoxyphenyl)-9H-indeno[2,1-b]thiophene-2-carboxylic acid. This compound is then converted to the key intermediate 3-amino-4-(4-methoxyphenyl)-9H-indeno[2,1-b]thiophene-2-carboxamide, which is further reacted with acetic anhydride to obtain 2-acetyl-3-amino-4-(4-methoxyphenyl)-9H-indeno[2,1-b]thieno[3,2-e]pyridin-9-one. The overall yield of the synthesis process is approximately 2%.